Cas no 60287-71-0 (2-(3,5-Dimethylphenoxy)aniline)

• Product Name: 2-(3,5-Dimethylphenoxy)aniline
• CAS No: 60287-71-0
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 1070160
• PubChem ID: 12290049
• Update Time: 2025-04-20

2-(3,5-Dimethylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethylphenoxy)aniline
• 1-methoxy-3,5-dimethyl-2-nitro-benzene
• 2-(3,5-dimethyl-phenoxy)-aniline
• 2-nitro-3,5-dimethylanisole
• 3,5-Dimethyl-2-nitro-anisol
• 3,5-dimethyl-2-nitroanisole
• 3,5-dimethyl-2-nitro-anisole
• 3',5'-Dimethyl-2-phenoxyanilin
• 4-Nitro-5-methoxy-m-xylol
• A812582
• AC1LASIN
• Anisole, 3,5-dimethyl-2-nitro-
• Methyl-(2-nitro-3.5-dimethyl-phenyl)-aether
• AKOS000215185
• 2-(3,5-Dimethylphenoxy)benzenamine
• 60287-71-0
• CS-0358586
• F78860
• SB79418
• DTXSID101298037

• MDL： MFCD07365110
• Inchi： 1S/C14H15NO/c1-10-7-11(2)9-12(8-10)16-14-6-4-3-5-13(14)15/h3-9H,15H2,1-2H3
• InChI Key： MLIUMXPVBZUZAF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

2-(3,5-Dimethylphenoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT